Cas no 2352775-28-9 (Tert-butyl 3-amino-4-(4-chlorophenyl)butanoate)

• Product Name: Tert-butyl 3-amino-4-(4-chlorophenyl)butanoate
• CAS No: 2352775-28-9
• MF: C₁₄H₂₀ClNO₂
• MW: 269.76710319519
• CID: 5654682
• PubChem ID: 165900392
• Update Time: 2025-06-14

Tert-butyl 3-amino-4-(4-chlorophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• 2352775-28-9
• tert-butyl 3-amino-4-(4-chlorophenyl)butanoate
• EN300-27723564
• Tert-butyl 3-amino-4-(4-chlorophenyl)butanoate

• Inchi： 1S/C14H20ClNO2/c1-14(2,3)18-13(17)9-12(16)8-10-4-6-11(15)7-5-10/h4-7,12H,8-9,16H2,1-3H3
• InChI Key： RXJMWVAMJZKEIB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(CC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 269.1182566g/mol
• Monoisotopic Mass: 269.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 3-amino-4-(4-chlorophenyl)butanoate

Research Brief on Tert-butyl 3-amino-4-(4-chlorophenyl)butanoate (CAS: 2352775-28-9): Recent Advances and Applications

Tert-butyl 3-amino-4-(4-chlorophenyl)butanoate (CAS: 2352775-28-9) is a key intermediate in the synthesis of various bioactive molecules, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical structure and versatile reactivity. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

Recent literature has emphasized the role of Tert-butyl 3-amino-4-(4-chlorophenyl)butanoate in the synthesis of gamma-aminobutyric acid (GABA) analogs, which are pivotal in the treatment of neurological disorders such as epilepsy and anxiety. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a precursor in the development of GABA receptor modulators, showcasing its potential in central nervous system (CNS) drug discovery. The study employed a multi-step synthetic route, optimizing yield and purity through advanced chromatographic techniques.

In addition to its neurological applications, Tert-butyl 3-amino-4-(4-chlorophenyl)butanoate has been investigated for its role in anticancer drug development. Research conducted by a team at the University of Cambridge (2024) revealed that derivatives of this compound exhibit promising cytotoxic activity against certain cancer cell lines, particularly in breast and lung cancers. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action, suggesting its potential as a scaffold for designing next-generation chemotherapeutic agents.

From a synthetic chemistry perspective, advancements in the green synthesis of Tert-butyl 3-amino-4-(4-chlorophenyl)butanoate have also been reported. A recent publication in ACS Sustainable Chemistry & Engineering (2023) introduced a solvent-free, catalytic method for its production, significantly reducing environmental impact while maintaining high yields. This innovation aligns with the growing demand for sustainable pharmaceutical manufacturing practices.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of compounds derived from Tert-butyl 3-amino-4-(4-chlorophenyl)butanoate. Issues such as enantioselectivity in synthesis and bioavailability optimization require further investigation. Ongoing research is exploring novel catalytic systems and formulation strategies to address these limitations, as highlighted in a recent review in Advanced Synthesis & Catalysis (2024).

In conclusion, Tert-butyl 3-amino-4-(4-chlorophenyl)butanoate continues to be a molecule of significant interest in chemical biology and medicinal chemistry. Its diverse applications in CNS drug discovery, oncology, and sustainable synthesis underscore its importance in contemporary research. Future studies are expected to focus on expanding its therapeutic potential and optimizing synthetic methodologies, positioning this compound as a valuable asset in the development of next-generation pharmaceuticals.